N'-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide

• Molecular Formula: C15H13BrN2OS
• Molecular Weight: 349.2 g/mol
• IUPAC Name: N-[(Z)-[(E)-3-(4-bromophenyl)prop-2-enylidene]amino]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H13BrN2OS/c16-13-7-5-12(6-8-13)3-1-9-17-18-15(19)11-14-4-2-10-20-14/h1-10H,11H2,(H,18,19)/b3-1+,17-9-
• InChI Key: USABCADUKVGQOQ-IZUKZVJKSA-N
• Isomeric SMILES: C1=CSC(=C1)CC(=O)N/N=C\C=C\C2=CC=C(C=C2)Br
• Canonical SMILES: C1=CSC(=C1)CC(=O)NN=CC=CC2=CC=C(C=C2)Br

Description

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide is a complex organic compound that features a bromophenyl group and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide typically involves the condensation of 3-(4-bromophenyl)prop-2-en-1-one with thiophene-2-carbohydrazide. The reaction is usually carried out in the presence of an acid catalyst under reflux conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products

Oxidation: Oxidized derivatives of the original compound.

Reduction: Hydrazine derivatives.

Substitution: Substituted bromophenyl derivatives.

Scientific Research Applications

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design, particularly for neuroprotective agents.

Materials Science: Utilized in the synthesis of advanced materials with specific electronic properties.

Organic Synthesis: Acts as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action for N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes such as monoamine oxidase, thereby exerting neuroprotective effects . The compound’s structure allows it to bind to active sites, disrupting normal enzyme function and leading to therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

(2E)-3-(4-bromophenyl)-1-(1H-indol-3-yl)prop-2-en-1-one: Known for its neuroprotective properties.

(2E)-3-(4-bromophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one: Used in photochemical studies.

Uniqueness

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide is unique due to its combination of a bromophenyl group and a thiophene ring, which imparts distinct electronic and steric properties. This makes it particularly valuable in medicinal chemistry for designing enzyme inhibitors and in materials science for creating advanced functional materials.